Cas no 2228776-46-1 (2-(2-cyclopropylpropyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2-cyclopropylpropyl)cyclopropane-1-carboxylic acid
• CAS No: 2228776-46-1
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6353540
• PubChem ID: 165720287
• Update Time: 2025-05-20

2-(2-cyclopropylpropyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopropylpropyl)cyclopropane-1-carboxylic acid
• EN300-1731437
• 2228776-46-1

• Inchi： 1S/C10H16O2/c1-6(7-2-3-7)4-8-5-9(8)10(11)12/h6-9H,2-5H2,1H3,(H,11,12)
• InChI Key： HGWIZZPGGXVKGJ-UHFFFAOYSA-N
• SMILES： OC(C1CC1CC(C)C1CC1)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-cyclopropylpropyl)cyclopropane-1-carboxylic acid

Introduction to 2-(2-cyclopropylpropyl)cyclopropane-1-carboxylic acid (CAS No: 2228776-46-1)

2-(2-cyclopropylpropyl)cyclopropane-1-carboxylic acid, identified by the CAS number 2228776-46-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its cyclopropane ring structure, which is known for its unique electronic and steric properties. The presence of a cyclopropane moiety in 2-(2-cyclopropylpropyl)cyclopropane-1-carboxylic acid imparts distinct reactivity and binding capabilities, making it a valuable scaffold for the development of novel therapeutic agents.

The structural features of 2-(2-cyclopropylpropyl)cyclopropane-1-carboxylic acid include a linear alkyl chain attached to a cyclopropane ring, with an acetic acid derivative at one end. This configuration allows for diverse interactions with biological targets, including enzymes and receptors. The cyclopropane ring itself is a well-documented pharmacophore, known to enhance binding affinity and metabolic stability in drug candidates. Recent studies have highlighted the potential of cyclopropane-containing compounds in modulating various biological pathways, making 2-(2-cyclopropylpropyl)cyclopropane-1-carboxylic acid a promising candidate for further exploration.

In the realm of drug discovery, the synthesis and characterization of 2-(2-cyclopropylpropyl)cyclopropane-1-carboxylic acid have been facilitated by advancements in organic synthesis techniques. The introduction of the cyclopropyl group into the molecular framework enhances the compound's ability to engage with specific binding sites on biological targets. This has led to interest in its potential applications as an intermediate in the synthesis of more complex molecules designed for therapeutic purposes. Researchers have been particularly intrigued by its ability to modulate enzyme activity, which is crucial for developing treatments against a wide range of diseases.

Recent research has demonstrated the versatility of 2-(2-cyclopropylpropyl)cyclopropane-1-carboxylic acid in serving as a building block for more intricate pharmacological entities. For instance, studies have explored its incorporation into peptidomimetics, where the cyclopropane ring provides structural rigidity that mimics natural peptide bonds. This approach has shown promise in enhancing the stability and bioavailability of peptide-based drugs, which are often limited by rapid degradation in vivo. The unique structural attributes of 2-(2-cyclopropylpropyl)cyclopropane-1-carboxylic acid make it an attractive candidate for such applications.

The chemical properties of 2-(2-cyclopropylpropyl)cyclopropane-1-carboxylic acid, including its solubility and reactivity, have been thoroughly investigated to optimize its utility in pharmaceutical research. The compound exhibits moderate solubility in organic solvents, which facilitates its use in synthetic protocols and high-throughput screening assays. Additionally, its stability under various conditions makes it suitable for long-term storage and multiple rounds of experimentation. These characteristics are essential for ensuring reproducibility and reliability in experimental outcomes.

From a medicinal chemistry perspective, the development of novel drug candidates often involves modifying existing scaffolds to improve efficacy and reduce side effects. 2-(2-cyclopropylpropyl)cyclopropane-1-carboxylic acid offers a unique platform for such modifications due to its well-defined structural features. Researchers have leveraged this compound to explore new chemical spaces, leading to the discovery of several promising lead compounds with therapeutic potential. The cyclopropane ring's ability to engage with biological targets in novel ways has opened up avenues for designing drugs that are more selective and potent.

The synthesis of 2-(2-cyclopropylpropyl)cyclopropane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to obtain sufficient quantities for preclinical studies. The use of modern techniques such as flow chemistry and catalytic processes has further enhanced the synthesis efficiency, reducing costs and environmental impact. These improvements are critical for advancing drug discovery programs that rely on high-quality starting materials.

In conclusion, 2-(2-cyclopropylpropyl)cyclopropane-1-carboxylic acid (CAS No: 2228776-46-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. Its incorporation into drug development pipelines has yielded promising results, particularly in modulating enzyme activity and enhancing drug stability. As research continues to uncover new ways to leverage this compound's chemical attributes, it is expected to play an increasingly important role in the discovery and development of novel therapeutics.